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Compound Name: Diglyme

Cat. No.: B029089

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diglyme, or bis(2-methoxyethyl) ether, is a versatile, aprotic polar solvent with a high boiling
point and excellent thermal stability. Its unique solvating properties, particularly its ability to
chelate cations, make it an invaluable solvent in a wide array of chemical reactions, including
organometallic synthesis, polymerization reactions, and as an electrolyte in lithium-ion
batteries. This guide provides a detailed overview of the boiling and melting points of diglyme,
the standardized experimental protocols for their determination, and the underlying molecular
principles governing these phase transitions.

Physicochemical Data of Diglyme

The melting and boiling points are critical physical constants that define the liquid range of a
solvent and are indicative of its purity. The following table summarizes the key physical
properties of diglyme.
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Property Value

Boiling Point 162 °C[1][2][3][41[5][6][7]

Melting Point -64 °C[1][4][5][6] to -68 °C[2]
Molecular Formula CeH1403

Molar Mass 134.17 g/mol [5]

Density Approximately 0.94 g/mL at 20 °C[4]

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is fundamental for the characterization and
purity assessment of chemical substances. The following are detailed methodologies for these

measurements.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For pure crystalline solids, this transition occurs over a narrow temperature range.
Impurities typically depress the melting point and broaden the melting range.

Methodology: Capillary Method

o Sample Preparation: The diglyme sample must be completely frozen and preferably in a
powdered or crystalline form. A small amount of the frozen solid is introduced into a thin-
walled capillary tube, which is sealed at one end. The sample is packed to a height of 2-3
mm by tapping the sealed end of the tube on a hard surface or by dropping it through a long
glass tube.[7]

o Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, such as a
Mel-Temp or a Thiele tube, adjacent to a calibrated thermometer.[1] The apparatus provides
controlled heating of the sample.
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» Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C
per minute, as the temperature approaches the expected melting point.[1]

» Data Recording: Two temperatures are recorded: the temperature at which the first droplet of
liquid appears and the temperature at which the entire solid has melted into a clear liquid.
This range is reported as the melting point.[1][7]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology: Distillation Method

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask
containing the diglyme sample and a few boiling chips or a magnetic stir bar to ensure
smooth boiling. A condenser is attached to the flask, and a thermometer is positioned so that
the top of the bulb is level with the side arm of the distilling flask.[8]

e Heating: The distilling flask is heated gently. As the liquid boils, the vapor rises and
surrounds the thermometer bulb.

o Temperature Reading: The temperature is recorded when it becomes constant. This stable
temperature, at which the liquid and vapor are in equilibrium, is the boiling point of the
substance.[3][8] It is crucial to record the atmospheric pressure at the time of the
measurement, as the boiling point is pressure-dependent.

Methodology: Micro Boiling Point (Thiele Tube Method)

o Sample Preparation: A small amount of diglyme (a few milliliters) is placed in a small test
tube. A capillary tube, sealed at one end, is inverted and placed within the test tube
containing the liquid.[8]

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point oil (e.g., mineral oil).[8]
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Heating and Observation: The Thiele tube is heated gently. A stream of bubbles will emerge
from the open end of the inverted capillary tube. Heating is continued until a continuous and
rapid stream of bubbles is observed.

Data Recording: The heat source is then removed. The liquid will begin to cool, and the
stream of bubbles will slow down and eventually stop. The moment the liquid is drawn back
into the capillary tube, the temperature is recorded. This temperature is the boiling point of
the liquid.[5][8]

Factors Influencing Phase Transitions

The melting and boiling points of a molecular substance like diglyme are governed by the
strength of its intermolecular forces (IMFs), which are the attractive forces between molecules.
[2][5] The energy required to overcome these forces dictates the temperatures at which phase
changes occur.[7][8] The primary factors are:

Intermolecular Forces (IMFs): These are the primary determinants of melting and boiling
points. The stronger the IMFs, the more energy is required to separate the molecules,
resulting in higher melting and boiling points.[2][5][6][7][8] The main types of IMFs, in order of
increasing strength, are London dispersion forces, dipole-dipole interactions, and hydrogen
bonding.[2]

Molecular Weight and Size: Larger molecules with greater surface area exhibit stronger
London dispersion forces, which generally leads to higher boiling points.[1][3]

Molecular Shape: The shape of a molecule affects how closely it can pack in a crystal lattice
(for melting point) and the surface area available for intermolecular contact (for boiling point).

[1]3]
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Caption: Factors influencing the boiling and melting points of a molecular substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Diglyme]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029089#boiling-point-and-melting-point-of-diglyme]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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